![molecular formula C8H8O3 B8390329 Carbonic acid monobenzyl ester CAS No. 39608-52-1](/img/structure/B8390329.png)
Carbonic acid monobenzyl ester
Overview
Description
Carbonic acid monobenzyl ester is a type of carbonate ester. In organic chemistry, a carbonate ester (organic carbonate or organocarbonate) is an ester of carbonic acid. This functional group consists of a carbonyl group flanked by two alkoxy groups . The general structure of these carbonates is R−O−C(=O)−O−R’ .
Synthesis Analysis
Organic carbonates are not prepared from inorganic carbonate salts. Two main routes to carbonate esters are practiced: the reaction of an alcohol (or phenol) with phosgene (phosgenation), and the reaction of an alcohol with carbon monoxide and an oxidizer (oxidative carbonylation). Other carbonate esters may subsequently be prepared by transesterification .Molecular Structure Analysis
The general structure of these carbonates is R−O−C(=O)−O−R’ and they are related to esters ( R−O−C(=O)−R’ ), ethers ( R−O−R’ ) and also to the inorganic carbonates . Carbonate esters have planar OC (OC) 2 cores, which confers rigidity .Chemical Reactions Analysis
Esters undergo hydrolysis, which is catalyzed by either an acid or a base. Acidic hydrolysis of an ester gives a carboxylic acid and an alcohol. Basic hydrolysis of an ester gives a carboxylate salt and an alcohol .Physical and Chemical Properties Analysis
Esters are neutral compounds. Because ester molecules can engage in hydrogen bonding with water molecules, esters of low molar mass are somewhat soluble in water .Mechanism of Action
Safety and Hazards
Future Directions
Properties
CAS No. |
39608-52-1 |
---|---|
Molecular Formula |
C8H8O3 |
Molecular Weight |
152.15 g/mol |
IUPAC Name |
benzyl hydrogen carbonate |
InChI |
InChI=1S/C8H8O3/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10) |
InChI Key |
NJAPCAIWQRPQPY-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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